Cas no 1147557-74-1 (2,6-Difluoro-4-(methylsulfonyl)aniline)

• Product Name: 2,6-Difluoro-4-(methylsulfonyl)aniline
• CAS No: 1147557-74-1
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• MDL: MFCD24642337
• CID: 2090060
• Update Time: 2025-05-19

2,6-Difluoro-4-(methylsulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-4-(methylsulfonyl)aniline
• 2,6-difluoro-4-(methylsulfonyl)Benzenamine
• Benzenamine, 2,​6-​difluoro-​4-​(methylsulfonyl)​-
• 2,6-difluoro-4-methylsulfonylaniline
• AK209109
• TRA0021342
• FCH1958506
• SY030786

• MDL： MFCD24642337
• Inchi： 1S/C7H7F2NO2S/c1-13(11,12)4-2-5(8)7(10)6(9)3-4/h2-3H,10H2,1H3
• InChI Key： CNSKTQPFHJZAAQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=C(C=1)F)N)F)(=O)=O

Computed Properties

• Exact Mass: 207.01700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 263
• Topological Polar Surface Area: 68.5

Experimental Properties

• Density: 1.460±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 350.2±42.0℃ at 760 mmHg
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 68.54000
• LogP: 2.61250

2,6-Difluoro-4-(methylsulfonyl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD337776)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,6-Difluoro-4-(methylsulfonyl)aniline

Recent Advances in the Application of 2,6-Difluoro-4-(methylsulfonyl)aniline (CAS: 1147557-74-1) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Difluoro-4-(methylsulfonyl)aniline (CAS: 1147557-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the difluoro and methylsulfonyl substituents, make it a valuable intermediate in the design of novel bioactive molecules.

Recent studies have highlighted the role of 2,6-Difluoro-4-(methylsulfonyl)aniline as a key building block in the synthesis of kinase inhibitors, particularly those targeting the JAK/STAT signaling pathway. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK3 inhibitors, which show promise for treating autoimmune diseases such as rheumatoid arthritis. The compound's ability to modulate kinase activity through its sulfonamide moiety has been a focal point of these investigations.

In addition to its applications in kinase inhibitor development, 2,6-Difluoro-4-(methylsulfonyl)aniline has shown potential in the design of PET (positron emission tomography) radiotracers. A recent publication in ACS Chemical Neuroscience (2024) reported its incorporation into novel radioligands for imaging neuroinflammation, leveraging the fluorine atoms for ¹⁸F labeling. This application capitalizes on the compound's favorable pharmacokinetic properties and blood-brain barrier permeability.

The synthetic chemistry surrounding 1147557-74-1 has also seen advancements. A 2024 Nature Protocols paper detailed an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact through green chemistry principles. This development is particularly significant for industrial-scale production, addressing previous challenges in the compound's availability for large-scale pharmaceutical applications.

From a safety and toxicological perspective, recent preclinical studies have provided valuable data on the compound's ADME (absorption, distribution, metabolism, and excretion) profile. Research published in Drug Metabolism and Disposition (2023) characterized its metabolic pathways, identifying the major metabolites and potential drug-drug interactions. These findings are crucial for the compound's further development as a pharmaceutical intermediate.

Looking forward, the unique properties of 2,6-Difluoro-4-(methylsulfonyl)aniline continue to inspire innovative applications. Current research directions include its potential in PROTAC (proteolysis targeting chimera) design and as a warhead in covalent inhibitor development. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in medicinal chemistry for years to come.